4-(1,3-benzodioxol-5-ylmethyl)-3-(1,3-benzodioxol-5-ylmethylidene)oxolan-2-one

• IUPAC Name: 4-(1,3-benzodioxol-5-ylmethyl)-3-(1,3-benzodioxol-5-ylmethylidene)oxolan-2-one
• InChI: InChI=1S/C20H16O6/c21-20-15(6-13-2-4-17-19(8-13)26-11-24-17)14(9-22-20)5-12-1-3-16-18(7-12)25-10-23-16/h1-4,6-8,14H,5,9-11H2
• InChI Key: CMJGAYUQSLJSCR-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=CC2=CC3=C(C=C2)OCO3)C(=O)O1)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H16O6
• Molecular Weight: 352.3 g/mol

Description

This compound, a lignan derivative, features a γ-butyrolactone (oxolan-2-one) core substituted with two 1,3-benzodioxole groups. One is attached as a methyl group at the 4-position, while the other is a methylidene (double-bonded) substituent at the 3-position (Fig. 1). The IUPAC name reflects its stereochemistry and substitution pattern.

Key physicochemical properties (inferred from similar structures):

• Molecular formula: C₁₉H₁₄O₆
• Molecular weight: ~338.3 g/mol
• Hydrogen bonding: 5 acceptors, 1 donor (based on benzodioxole and lactone functionalities) .

Comparison with Similar Compounds

Comparison with Similar Compounds

The target compound belongs to the lignan family, characterized by a γ-butyrolactone core with aromatic substituents. Below is a comparative analysis with structurally and functionally related compounds:

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position on Oxolan-2-one)	Molecular Formula	MW (g/mol)	Key Biological Activities	Source/Reference
Target Compound	4-(Benzodioxol-5-ylmethyl), 3-(Benzodioxol-5-ylmethylidene)	C₁₉H₁₄O₆	338.3	Not explicitly reported; inferred anticancer/neuroprotection	Synthetic/Natural
(-)-Hinokinin	3,4-Bis(benzodioxol-5-ylmethyl)	C₂₀H₁₈O₆	354.3	Antitumor, anti-inflammatory	Piper nigrum
(-)-Kusunokinin	4-(Benzodioxol-5-ylmethyl), 3-(3,4-dimethoxyphenylmethyl)	C₂₁H₂₂O₆	370.4	Cytotoxic (breast, cholangiocarcinoma), topoisomerase II inhibition	Piper nigrum
Suchilactone	3-(Benzodioxol-5-ylmethylidene), 4-(3,4-dimethoxyphenylmethyl)	C₂₁H₂₀O₆	368.4	Neuroprotective (Alzheimer’s disease)	Synthetic
Yatein	4-(Benzodioxol-5-ylmethyl), 3-(3,4,5-trimethoxyphenylmethyl)	C₂₂H₂₄O₇	400.4	Antiproliferative, tubulin inhibition	Chamaecyparis obtusa
Matairesinol	3,4-Bis(4-hydroxy-3-methoxyphenylmethyl)	C₂₀H₂₂O₆	358.4	Phytoestrogen, antioxidant	Flaxseed

Key Structural and Functional Insights

Substituent Effects on Bioactivity: Benzodioxole vs. Methoxy Groups: The presence of 1,3-benzodioxole (methylenedioxy) groups (as in the target compound and hinokinin) enhances lipophilicity (logP ~3.5) and membrane permeability compared to methoxy-substituted analogs like matairesinol (logP ~1.8) . This correlates with improved blood-brain barrier penetration (e.g., Suchilactone’s neuroprotective role) . Methylidene vs.

Stereochemical Considerations: The (3R,4R) configuration in hinokinin and kusunokinin is critical for binding to proteins like CSF1R and AKR1B1, which drive their anticancer activity . Stereochemical data for the target compound is unavailable but likely influences its bioactivity.

Toxicity Profiles: Benzodioxole-containing lignans (e.g., hinokinin, target compound) show higher hepatotoxicity risks compared to methoxy-substituted analogs like matairesinol, likely due to cytochrome P450-mediated metabolic activation .